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Compound of Interest

1-(2-Bromophenyl)cyclobutane-1-
Compound Name:
carboxylic acid

Cat. No.: B183634

An In-Depth Technical Guide to the Physicochemical Properties of 1-(2-
Bromophenyl)cyclobutane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid. Due to the limited
availability of experimental data for this specific compound, this document also includes
predicted values and details a plausible synthetic protocol based on established chemical
principles. This guide is intended to serve as a foundational resource for researchers and
professionals involved in drug discovery and development.

Physicochemical Properties

Quantitative data for 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid is not extensively
reported in the literature. The following table summarizes the available and predicted data.
Experimental determination is recommended for precise characterization.
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Property Value Source/Method
Molecular Formula C11H11BrO2 [1]
Molecular Weight 255.11 g/mol [2]
] ] ) Experimental determination
Melting Point Data not available )
required
N ) ) Experimental determination
Boiling Point Data not available )
required
. Experimental determination
pKa Data not available

required

Aqueous Solubility

Data not available

Experimental determination

required

LogP (Predicted)

~3.0 (for para-isomer)

[2]

Note: The predicted LogP value is for the para-isomer, 1-(4-

bromophenyl)cyclobutanecarboxylic acid, and should be considered an approximation for the

ortho-isomer.

Experimental Protocols

A specific, validated experimental protocol for the synthesis of 1-(2-

Bromophenyl)cyclobutane-1-carboxylic acid is not described in the reviewed literature.

However, a plausible synthetic route can be designed based on general methods for the

synthesis of analogous cyclobutane derivatives.[3][4][5][6] The following multi-step protocol

outlines a potential approach.

Proposed Synthesis of 1-(2-Bromophenyl)cyclobutane-

1-carboxylic acid

This proposed synthesis involves the creation of a Grignard reagent from 1,2-dibromobenzene,

followed by its reaction with cyclobutanone to form the corresponding alcohol. Subsequent

oxidation yields the target carboxylic acid.
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Step 1: Synthesis of 1-(2-Bromophenyl)cyclobutanol

e Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings. A solution
of 1,2-dibromobenzene in anhydrous tetrahydrofuran (THF) is then added dropwise to initiate
the Grignard reaction. The reaction mixture is gently heated to maintain a steady reflux.

e Reaction with Cyclobutanone: After the formation of the Grignard reagent (2-
bromophenylmagnesium bromide) is complete, the reaction mixture is cooled in an ice bath.
A solution of cyclobutanone in anhydrous THF is added dropwise while maintaining the low
temperature.

e Quenching and Extraction: The reaction is stirred at room temperature for several hours and
then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.
The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The
combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and
the solvent is removed under reduced pressure.

 Purification: The crude 1-(2-bromophenyl)cyclobutanol is purified by column chromatography

on silica gel.
Step 2: Oxidation to 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

o Oxidation Reaction: The purified 1-(2-bromophenyl)cyclobutanol is dissolved in a suitable
solvent such as acetone. Jones reagent (a solution of chromium trioxide in sulfuric acid) is
added dropwise to the cooled solution. The reaction progress is monitored by thin-layer
chromatography (TLC).

o Work-up: Upon completion, the excess oxidant is quenched with isopropanol. The mixture is
filtered, and the solvent is removed under reduced pressure.

o Extraction and Purification: The residue is dissolved in diethyl ether and washed with water
and brine. The organic layer is then extracted with a saturated aqueous solution of sodium
bicarbonate. The aqueous extracts are combined, acidified with concentrated hydrochloric
acid, and the resulting precipitate is collected by filtration. The crude product can be further
purified by recrystallization from a suitable solvent system to yield 1-(2-
Bromophenyl)cyclobutane-1-carboxylic acid.
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Potential Biological Significance and Signaling
Pathways

There is no specific information in the current literature detailing the biological activity or
associated signaling pathways of 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid.
However, the structural motifs present in the molecule, namely the cyclobutane ring and the
bromophenyl group, are found in various biologically active compounds.

e Cyclobutane Ring: The cyclobutane moiety is a structural component in a number of natural
products and synthetic compounds that exhibit a range of biological activities, including
antimicrobial, antibacterial, and antitumor effects.[7] The strained four-membered ring can
influence the conformational rigidity and metabolic stability of a molecule, which can be
advantageous in drug design.

e Bromophenyl Group: The presence of a bromine atom on a phenyl ring can modulate the
lipophilicity and electronic properties of a molecule, potentially enhancing its binding affinity
to biological targets. Phenyl-substituted carboxylic acids have been investigated as inhibitors
for various enzymes.|[8]

Given these general observations, 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid could
be a candidate for screening in various biological assays, particularly in areas such as
oncology and infectious diseases. Further research is required to elucidate any specific
biological functions.

Visualizations
Proposed Synthetic Workflow
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Proposed Synthesis of 1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Step 1: Grignard Reaction

1,2-Dibromobenzene + Mg

nhydrous THF
2-Bromophenylmagnesium bromide Cyclobutanone
Anphydrous THF Anhydrous THF

1-(2-Bromophenyl)cyclobutanol

Step 2: Oxidation

1-(2-Bromophenyl)cyclobutanol

Jones Reagent, Acetone

1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Potential Areas of Biological Investigation
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Potential Research Directions

1-(2-Bromophenyl)cyclobutane-1-carboxylic acid

Enzyme Inhibition Assays Anticancer Activity Screening
Structure-Activity Relationship (SAR) Studies

Click to download full resolution via product page

Caption: Potential avenues for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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